Cas no 36210-00-1 (prostaglandins e2 methyl ester)

• Product name: prostaglandins e2 methyl ester
• CAS No: 36210-00-1
• MF: C₂₂H₃₆O₅
• MW: 380.5182
• CID: 921129
• PubChem ID: 16219885

prostaglandins e2 methyl ester Chemical and Physical Properties

Names and Identifiers

• prostaglandins e2 methyl ester
• methyl (5E,13Z)-11,15-dihydroxy-15-methyl-9-oxoprosta-5,13-dien-1-oate
• Methyl (5Z,11alpha,13E,15S)-11,15-dihydroxy-15-methyl-9-oxoprosta-5,13-dien-1-oate
• Prosta-5,13-dien-1-oic acid, 11,15-dihydroxy-15-methyl-9-oxo-, methyl ester, (5Z,11alpha,13E,15S)-
• 36210-00-1
• methyl (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxy-3-methyloct-1-enyl]-5-oxocyclopentyl]hept-5-enoate
• 15(S)-Methyl-PGE2 methyl ester
• (15S)-15-Methylprostaglandin E2 methyl ester
• 15-methylprostaglandin E2 Methyl Ester
• W62SBA5WFX
• PG(6)E
• DTXSID201117785
• 15(S)-15-METHYLPROSTAGLANDIN E2 METHYL ESTER
• 15-Methyl PGE2 methyl ester
• Prosta-5,13-dien-1-oic acid, 11,15-dihydroxy-15-methyl-9-oxo-, methyl ester, (5Z,11.alpha.,13E,15S)-
• Prosta-5,13-dien-1-oic acid, 11,15-dihydroxy-15-methyl-9-oxo-, methyl ester, (5Z,11I+/-,13E,15S)-
• UNII-W62SBA5WFX

• Inchi： InChI=1S/C22H36O5/c1-4-5-10-14-22(2,26)15-13-18-17(19(23)16-20(18)24)11-8-6-7-9-12-21(25)27-3/h6,8,13,15,17-18,20,24,26H,4-5,7,9-12,14,16H2,1-3H3/b8-6-,15-13+/t17-,18-,20-,22+/m1/s1
• InChI Key： OBUOTEZRDMDNCG-ULXDGKDISA-N
• SMILES： CCCCCC(C)(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC)O)O

Computed Properties

• Exact Mass: 380.256274
• Monoisotopic Mass: 380.256274
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8
• XLogP3: 3.3

Experimental Properties

• Density: 1.092
• Boiling Point: 500°C at 760 mmHg
• Flash Point: 162.3°C
• Refractive Index: 1.536
• PSA: 83.83000
• LogP: 3.72960

prostaglandins e2 methyl ester Security Information

• Hazardous Material transportation number：UN 1231 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-36/37/38-43
• Safety Instruction： 16-26-36-43-36/37-33-25-9
• Hazardous Material Identification：
• Storage Condition：−20°C